Cas no 1806930-02-8 (2-(Bromomethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine
• CAS No: 1806930-02-8
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4885435
• Update Time: 2025-05-26

2-(Bromomethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6N/c9-2-5-4(10)1-3(8(13,14)15)6(16-5)7(11)12/h1,7H,2H2
• InChI Key： YRQJYOSFQQAIPB-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(F)(F)F)C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Bromomethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1806930-02-8)

The compound 2-(Bromomethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1806930-02-8) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. Its unique structural features, including multiple halogen substitutions, make it a valuable intermediate for the synthesis of advanced molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and pharmaceutical intermediates.

One of the most intriguing aspects of this compound is its multifunctional pyridine core, which serves as a versatile scaffold for further chemical modifications. The presence of bromomethyl, difluoromethyl, and trifluoromethyl groups offers diverse reactivity patterns, enabling the creation of complex derivatives. This adaptability aligns with current trends in precision chemistry, where tailored molecular designs are critical for achieving specific biological or material properties. As the demand for sustainable chemical solutions grows, compounds like 2-(Bromomethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine are becoming indispensable in green synthesis protocols.

In the context of agrochemical innovation, this pyridine derivative has shown promise in the development of next-generation pesticides and herbicides. The incorporation of fluorine atoms enhances the bioavailability and environmental stability of these products, addressing key challenges in modern agriculture. Furthermore, its role in pharmaceutical research cannot be overlooked. The compound's ability to act as a building block for bioactive molecules has sparked interest in its use for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The synthesis and characterization of 2-(Bromomethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine require advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure the purity and structural integrity of the compound, which is essential for its application in high-value industries. Additionally, the compound's stability under various conditions makes it a reliable candidate for scale-up production, a critical factor for industrial adoption.

From an environmental perspective, the use of fluorinated compounds like this one is under scrutiny due to their persistence in ecosystems. However, ongoing research aims to optimize their degradation pathways and minimize ecological impact. This aligns with the broader industry shift toward eco-friendly chemistry, where the focus is on reducing the carbon footprint of chemical processes. As regulations tighten, the development of biodegradable derivatives based on this pyridine framework is expected to gain traction.

In summary, 2-(Bromomethyl)-6-(difluoromethyl)-3-fluoro-5-(trifluoromethyl)pyridine (CAS No. 1806930-02-8) represents a cutting-edge example of how halogenated pyridines can drive innovation across multiple sectors. Its versatility, combined with the growing demand for high-performance chemicals, positions it as a key player in the future of specialty chemistry. Whether in agrochemicals, pharmaceuticals, or materials science, this compound is poised to make a lasting impact.